4-(4-ethylphenoxy)-N-(4-methyl-2-nitrophenyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-ethylphenoxy)-N-(4-methyl-2-nitrophenyl)butanamide, also known as GW501516, is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ). It was first synthesized by Ligand Pharmaceuticals and GlaxoSmithKline in 1992. GW501516 is a popular compound in the field of sports medicine and exercise science due to its potential to enhance endurance performance.
Mechanism of Action
4-(4-ethylphenoxy)-N-(4-methyl-2-nitrophenyl)butanamide works by activating the PPARδ receptor, which plays a key role in regulating energy metabolism. Activation of this receptor leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis in skeletal muscle. These effects result in improved endurance performance and increased energy expenditure.
Biochemical and Physiological Effects:
This compound has been shown to increase endurance performance in both animal and human studies. It has also been shown to improve glucose uptake and insulin sensitivity in skeletal muscle. Additionally, it has been shown to increase HDL cholesterol levels and decrease triglyceride levels in animal studies.
Advantages and Limitations for Lab Experiments
4-(4-ethylphenoxy)-N-(4-methyl-2-nitrophenyl)butanamide is a popular compound in the field of sports medicine and exercise science due to its potential to enhance endurance performance. However, its use in lab experiments is limited by its high cost and potential for off-target effects. Additionally, the long-term safety of this compound is not well understood.
Future Directions
Future research on 4-(4-ethylphenoxy)-N-(4-methyl-2-nitrophenyl)butanamide should focus on its potential as a treatment for metabolic disorders such as diabetes and obesity. Additionally, more research is needed to understand the long-term safety of this compound and its potential for off-target effects. Finally, more research is needed to understand the mechanism of action of this compound and its effects on energy metabolism.
Synthesis Methods
The synthesis of 4-(4-ethylphenoxy)-N-(4-methyl-2-nitrophenyl)butanamide involves the reaction of 4-(4-ethylphenoxy)-3-nitrobenzoic acid with 2-bromo-4-methyl-1-nitrobenzene in the presence of triethylamine and palladium on carbon. The resulting intermediate is then reduced with lithium aluminum hydride to yield this compound.
Scientific Research Applications
4-(4-ethylphenoxy)-N-(4-methyl-2-nitrophenyl)butanamide has been extensively studied for its potential as an endurance-enhancing agent. In animal studies, it has been shown to increase mitochondrial biogenesis and improve glucose uptake in skeletal muscle, leading to improved endurance performance. In human studies, this compound has been shown to increase muscle oxygen uptake and improve running endurance. It has also been studied for its potential to treat metabolic disorders such as diabetes and obesity.
properties
IUPAC Name |
4-(4-ethylphenoxy)-N-(4-methyl-2-nitrophenyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4/c1-3-15-7-9-16(10-8-15)25-12-4-5-19(22)20-17-11-6-14(2)13-18(17)21(23)24/h6-11,13H,3-5,12H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGLPDFQSDIVYFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCCCC(=O)NC2=C(C=C(C=C2)C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.